Cas no 132235-73-5 (2',3'-dideoxy-3'-(hydroxymethyl)cytidine)

2',3'-Dideoxy-3'-(hydroxymethyl)cytidine is a modified nucleoside analog characterized by the absence of hydroxyl groups at the 2' and 3' positions of the ribose ring, coupled with a hydroxymethyl substitution at the 3' position. This structural modification enhances its potential as a precursor in antiviral or anticancer drug development, particularly in inhibiting viral polymerase or reverse transcriptase activity. The hydroxymethyl group may improve solubility and metabolic stability compared to unmodified dideoxynucleosides. Its unique scaffold also offers versatility for further chemical derivatization, making it valuable for medicinal chemistry research. The compound is of interest for studying nucleoside-based therapeutic mechanisms and optimizing pharmacokinetic properties.

2',3'-dideoxy-3'-(hydroxymethyl)cytidine structure

132235-73-5 structure

Product Name:2',3'-dideoxy-3'-(hydroxymethyl)cytidine

CAS No:132235-73-5

MF:C₁₀H₁₅N₃O₄

MW:241.243802309036

CID:1229777

PubChem ID:451819

Update Time:2025-06-07

2',3'-dideoxy-3'-(hydroxymethyl)cytidine Chemical and Physical Properties

Names and Identifiers

- 2',3'-dideoxy-3'-(hydroxymethyl)cytidine
- 4-amino-1-[(2R,4R,5S)-4,5-bis(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
- HMddC
- 4-Amino-1-((2R,4R,5S)-4,5-bis(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
- BEA-005
- Cytidine, 2',3'-dideoxy-3'-(hydroxymethyl)-
- 1-[2',3'-Dideoxy-3'-C-(hydroxymethyl)-.beta.-D-erythro-pentofuranosyl]cytosine
- 3'-Hydroxymethyl-ddC
- DTXSID60157443
- 2',3'-Dideoxy-3'-hydroxymethyl cytidine
- 132235-73-5
- C7BPP68MLT
- UNII-C7BPP68MLT
- 1-(2',3'-Dideoxy-3'-C-(hydroxymethyl)-beta-D-erythro-pentofuranosyl)cytosine
- 4-amino-1-[(2R,4R,5S)-4,5-bis(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
- 2',3'-dideoxy-3'-c-(hydroxymethyl)cytidine
- SCHEMBL598443
- Q27275287
- Inchi： 1S/C10H15N3O4/c11-8-1-2-13(10(16)12-8)9-3-6(4-14)7(5-15)17-9/h1-2,6-7,9,14-15H,3-5H2,(H2,11,12,16)/t6-,7-,9-/m1/s1
- InChI Key： WZGBNAXNHRMYLG-ZXFLCMHBSA-N
- SMILES： O1[C@H](C[C@H](CO)[C@H]1CO)N1C(N=C(C=C1)N)=O

Computed Properties

Exact Mass: 241.10635
Monoisotopic Mass: 241.10625597g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 369
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.1
Topological Polar Surface Area: 108Å²

Experimental Properties

PSA: 108.38

2',3'-dideoxy-3'-(hydroxymethyl)cytidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D512450-2.5mg	2',3'-Dideoxy-3'-(hydroxymethyl)cytidine	132235-73-5	2.5mg	$155.00	2023-05-18
TRC	D512450-10mg	2',3'-Dideoxy-3'-(hydroxymethyl)cytidine	132235-73-5	10mg	$563.00	2023-05-18
TRC	D512450-25mg	2',3'-Dideoxy-3'-(hydroxymethyl)cytidine	132235-73-5	25mg	$1194.00	2023-05-18
TRC	D512450-250mg	2',3'-Dideoxy-3'-(hydroxymethyl)cytidine	132235-73-5	250mg	$ 9200.00	2023-09-07